N-[4-(4-chlorophenoxy)phenyl]-2-hydroxybenzamide
Overview
Description
N-[4-(4-chlorophenoxy)phenyl]-2-hydroxybenzamide, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports industry as a performance-enhancing drug due to its ability to increase endurance and reduce recovery time. Despite its banned status in professional sports, GW501516 continues to be researched for its potential therapeutic applications.
Scientific Research Applications
Cancer Research
- Niclosamide derivatives, including those related to N-[4-(4-chlorophenoxy)phenyl]-2-hydroxybenzamide, have been studied for their potential as anticancer agents. These derivatives showed significant cytotoxicity against various human cancer cells, including breast, prostate, cervical, and leukemia cells. They were also active in assays related to nuclear factor-kappa B (NFκB) and mitochondria transmembrane potential (MTP) (Tang et al., 2017).
Bactericidal Activity
- A study assessed substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides for their bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA). These compounds showed promising results, with significant bactericidal effects observed at multiple concentrations (Zadrazilova et al., 2015).
Neurological Applications
- Functionalized phenylbenzamides, structurally similar to this compound, have been found to inhibit Aquaporin-4, reducing cerebral edema and improving outcomes in models of central nervous system (CNS) injury (Farr et al., 2019).
Antioxidant Properties
- Derivatives of this compound have been synthesized as potential antioxidants. The hydrogen bonding capabilities of these molecules, influencing their antioxidant properties, were characterized using UV and IR spectroscopy (Storozhok et al., 2013).
Environmental Science
- Chlorophenols, including derivatives of this compound, are known precursors to polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs), which are significant environmental pollutants. Research into the formation mechanisms of these compounds provides valuable insight for environmental science (Pan et al., 2013).
properties
IUPAC Name |
N-[4-(4-chlorophenoxy)phenyl]-2-hydroxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClNO3/c20-13-5-9-15(10-6-13)24-16-11-7-14(8-12-16)21-19(23)17-3-1-2-4-18(17)22/h1-12,22H,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDKXOYCUBUCMMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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